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Compound of Interest

Compound Name: 4-Mercaptophenylacetic acid

Cat. No.: B013652 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the physical state and melting point of 4-
Mercaptophenylacetic acid (MPAA), a compound of interest in organic synthesis,

pharmaceutical development, and material science. This document includes a summary of its

physical properties, a detailed experimental protocol for melting point determination, and a

logical workflow for the physical characterization of chemical compounds.

Core Physical and Chemical Properties
4-Mercaptophenylacetic acid is a solid crystalline compound at standard temperature and

pressure. Its appearance is typically a white to pale yellow or cream-colored powder or crystal.

[1][2][3] Key quantitative data and identifiers for this compound are summarized in the table

below.

Data Presentation: Properties of 4-Mercaptophenylacetic
Acid
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Property Value Source(s)

Physical State
White to pale yellow crystalline

solid/powder
[1][2][3]

Melting Point 103-109 °C [1][4][5]

103.0 to 107.0 °C [2]

107.0 °C [6]

98 °C

Molecular Formula C₈H₈O₂S [1][6][7][8]

Molecular Weight 168.21 - 168.22 g/mol [1][4][7][9]

CAS Number 39161-84-7 [1][4][5][6]

Purity ≥95% (HPLC, Titration) [1][2][4]

Storage Temperature 2-8 °C [4][5]

Experimental Protocols: Melting Point
Determination
The melting point of a crystalline solid is a critical physical property used for identification and

purity assessment. A pure compound typically exhibits a sharp melting point over a narrow

range (0.5-1.0°C), whereas impurities tend to depress and broaden the melting range.[4] The

following protocol details the widely accepted capillary method for determining the melting point

of an organic solid like 4-Mercaptophenylacetic acid. This can be performed using a digital

melting point apparatus or a Thiele tube setup.

Materials and Equipment
Dry, finely powdered sample of 4-Mercaptophenylacetic acid

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Mel-Temp, DigiMelt) OR Thiele tube setup
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Heating oil (for Thiele tube, e.g., mineral or silicone oil)

Thermometer

Bunsen burner or heating mantle (for Thiele tube)

Mortar and pestle (if sample is not a fine powder)

Spatula

Step-by-Step Procedure
Step 1: Sample Preparation

Ensure the 4-Mercaptophenylacetic acid sample is completely dry, as moisture can act as

an impurity and affect the melting range.[1]

If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar

and pestle.[1]

Load the sample into a capillary tube by pressing the open end into the powder. A small

amount of solid should enter the tube.[1][2]

To pack the sample, invert the tube and tap it gently on a hard surface, or drop it through a

long, narrow tube (like a piece of glass tubing) onto the benchtop.[1]

Repeat until the sample is packed tightly into the closed end of the capillary to a height of 2-3

mm.[2]

Step 2: Melting Point Measurement (Using a Digital Apparatus)

Turn on the digital melting point apparatus and allow it to stabilize.

Set a starting temperature approximately 15-20°C below the expected melting point of MPAA

(~105°C).[2][6][10]

Set the heating ramp rate. For a preliminary, rapid determination, a rate of 10-20°C/minute

can be used. For an accurate measurement, a slow ramp rate of 1-2°C/minute is crucial.[2]
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[6][11]

Insert the packed capillary tube into the sample holder of the apparatus.[1][12]

Begin heating and observe the sample through the magnifying eyepiece.[1][12]

Record the temperature at which the first drop of liquid appears (the onset of melting).[1][2]

Continue heating slowly and record the temperature at which the last solid crystal

disappears, resulting in a completely transparent liquid.[1][2]

The two recorded temperatures constitute the melting range (e.g., 105.5-106.5°C).

Allow the apparatus to cool significantly before performing another measurement. Use a

fresh capillary tube for each trial.[1]

Step 3: Melting Point Measurement (Using a Thiele Tube)

Fill the Thiele tube with an appropriate heating oil (e.g., mineral oil) to a level above the top

of the side-arm loop.[8]

Attach the packed capillary tube to a thermometer using a small rubber band or wire,

aligning the sample with the thermometer's bulb.[1][5]

Insert the thermometer and attached capillary into the Thiele tube through a stopper,

ensuring the sample is immersed in the oil and positioned in the center of the main tube.[1]

[7]

Gently heat the side arm of the Thiele tube with a Bunsen burner using a back-and-forth

motion. The tube's design will circulate the oil via convection, ensuring uniform temperature

distribution.[4][7]

Heat rapidly to about 15-20°C below the expected melting point, then reduce the heating rate

to a slow and steady 1-2°C per minute.[2]

Record the temperatures for the onset of melting and complete liquefaction as described in

the digital apparatus method.
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Mandatory Visualization
The following diagram illustrates a generalized workflow for the physical characterization of a

chemical compound, such as 4-Mercaptophenylacetic acid.
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Workflow for Physical Characterization of a Chemical Compound
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Caption: Logical workflow for the physical analysis of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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